Cas no 310893-93-7 ([3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid)
310893-93-7 structure
Product Name:[3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid
CAS No:310893-93-7
MF:C18H16N2O5S2
MW:404.460041999817
CID:4712489
Update Time:2023-08-15
[3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid Chemical and Physical Properties
Names and Identifiers
-
- BSF433220D
- [3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid
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- Inchi: 1S/C14H12N2OS2.C4H4O4/c17-7-12-13(16-6-5-15-14(16)19-12)10-8-18-11-4-2-1-3-9(10)11;5-3(6)1-2-4(7)8/h1-4,8,17H,5-7H2;1-2H,(H,5,6)(H,7,8)
- InChI Key: REGJBZFQCZNLEL-UHFFFAOYSA-N
- SMILES: S1C(CO)=C(C2=CSC3C=CC=CC2=3)N2C1=NCC2.OC(C=CC(=O)O)=O
Computed Properties
- Exact Mass: 404.05
- Monoisotopic Mass: 404.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 568
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 164
[3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | DE-0052-1MG |
BSF433220D |
310893-93-7 | >97% | 1mg |
£36.00 | 2025-02-08 | |
| Key Organics Ltd | DE-0052-5MG |
BSF433220D |
310893-93-7 | >97% | 5mg |
£42.00 | 2025-02-08 | |
| Key Organics Ltd | DE-0052-10MG |
BSF433220D |
310893-93-7 | >97% | 10mg |
£51.00 | 2025-02-08 |
[3-(1-Benzothiophen-3-yl)-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-yl]methanol;but-2-enedioic acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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